Cas no 1296309-57-3 ((3-amino-2,5,6-trifluorophenyl)methanol)

• Product Name: (3-amino-2,5,6-trifluorophenyl)methanol
• CAS No: 1296309-57-3
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4582204
• Update Time: 2025-11-01

(3-amino-2,5,6-trifluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,5,6-trifluorophenyl)methanol
• Benzenemethanol, 3-amino-2,5,6-trifluoro-

• Inchi： 1S/C7H6F3NO/c8-4-1-5(11)7(10)3(2-12)6(4)9/h1,12H,2,11H2
• InChI Key： JJICYBNOMYNJLT-UHFFFAOYSA-N
• SMILES： C1(CO)=C(F)C(F)=CC(N)=C1F

Additional information on (3-amino-2,5,6-trifluorophenyl)methanol

Comprehensive Overview of (3-amino-2,5,6-trifluorophenyl)methanol (CAS No. 1296309-57-3)

(3-amino-2,5,6-trifluorophenyl)methanol (CAS No. 1296309-57-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of amino and hydroxymethyl functional groups, combined with trifluorinated aromatic rings, makes this compound a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

The compound's CAS No. 1296309-57-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in organic synthesis and medicinal chemistry. Recent trends indicate a surge in queries related to "fluorinated phenyl derivatives" and "amino alcohol applications," highlighting the broader interest in this chemical space. With the rise of AI-driven drug design and green chemistry, (3-amino-2,5,6-trifluorophenyl)methanol is increasingly studied for its role in sustainable synthetic routes and computational modeling.

One of the key advantages of (3-amino-2,5,6-trifluorophenyl)methanol lies in its ability to serve as a building block for heterocyclic compounds, which are pivotal in developing antiviral and anticancer agents. The trifluoromethyl group, in particular, is known to improve lipophilicity and membrane permeability, making it a hotspot for structure-activity relationship (SAR) studies. This aligns with current industry demands for targeted therapies and precision medicine.

From a synthetic perspective, the compound's hydroxymethyl group offers functionalization opportunities, enabling derivatization into esters, ethers, or carbamates. Such flexibility is crucial for high-throughput screening campaigns in drug discovery. Additionally, its amino group facilitates conjugation with carboxylic acids or sulfonyl chlorides, expanding its utility in peptide mimetics and bioconjugation strategies.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional fluorinated intermediates, (3-amino-2,5,6-trifluorophenyl)methanol is designed with benign-by-design principles, minimizing persistent organic pollutant (POP) risks. This resonates with the sustainability-focused agendas of modern pharmaceutical companies.

In summary, (3-amino-2,5,6-trifluorophenyl)methanol (CAS No. 1296309-57-3) represents a cutting-edge intersection of fluorine chemistry, drug development, and green synthesis. Its multifaceted applications and alignment with industry trends ensure its continued prominence in scientific literature and commercial pipelines.